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Introduction

Rhinitis, characterized by inflammation of the nasal mucosa, frequently leads to olfactory
dysfunction, significantly impacting a patient's quality of life.[1][2] Accurate and standardized
assessment of olfactory function is crucial for diagnosing the severity of olfactory loss,
evaluating treatment efficacy, and understanding the underlying pathophysiology in both clinical
and research settings.[3] This document provides detailed application notes and protocols for
the most common and validated methods of assessing olfactory function in patients with
rhinitis.

Olfactory dysfunction in rhinitis can stem from two primary mechanisms: conductive loss due to
nasal airway obstruction from mucosal swelling, and sensorineural damage resulting from
inflammation of the olfactory neuroepithelium.[4][5] The choice of assessment protocol may
depend on the specific research question or clinical scenario, with some tests being more
sensitive to changes in odor threshold, discrimination, or identification.[3]

Olfactory Signaling Pathway

The perception of smell begins with the interaction of odorant molecules with olfactory
receptors on the cilia of olfactory sensory neurons in the nasal epithelium. This interaction
initiates a signaling cascade that converts the chemical signal into an electrical signal, which is
then transmitted to the brain for processing.[6][7]
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Caption: A diagram of the olfactory signal transduction cascade.

Psychophysical Olfactory Testing

Psychophysical tests are subjective assessments that rely on a patient's ability to perceive and
report on olfactory stimuli.[8] They are the most widely used methods for clinical evaluation due
to their validated utility and feasibility.[3]

Sniffin' Sticks Test

The "Sniffin' Sticks" test is a comprehensive assessment of nasal chemosensory performance
using pen-like odor dispensing devices.[9] It evaluates three domains of olfaction: odor
threshold, odor discrimination, and odor identification.[9][10]

Experimental Protocol:
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Preparation

Ensure well-ventilated, odor-free room.
Patient refrains from eating, drinking (except water),
or smoking 15 mins prior.

A

Blindfold the patient.

Odor Threshold‘ 'Test (n-butanol)

Familiarize patient with n-butanol odor.
Present triplets of pens (2 blanks, 1 odorant)
in increasing concentrations.

\

Patient identifies the pen with the odorant (3-alternative forced choice).

\

Use a single-staircase procedure to determine the concentration
at which the odor is reliably detected.

3-5 min break

Odor Discrirpination Test
\

Present 16 triplets of pens.
Two pens contain the same odor, one is different.

\

Patient identifies the pen with the different odorant.

3-5 min break

Odor Identi‘ 'ication Test

Present 16 common odorants.

\

Patient identifies the odor from a list of four descriptors
(multiple-forced choice).

Scoring and Interpretation
\

Sum the scores from Threshold (T), Discrimination (D),
and Identification (l) to get a composite TDI score.

\

Compare TDI score to normative data to classify
olfactory function (normosmia, hyposmia, anosmia).

Click to download full resolution via product page

Caption: Experimental workflow for the Sniffin" Sticks test.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b15612907?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Data Presentation:

Patient Test Mean Score Mean Score
Study . p-value
Group Component (Patients) (Controls)
) Perennial o
Klimek et al. ] Significantly
Allergic Threshold - < 0.0001
(1998)[11] o worse
Rhinitis
Discriminatio Significantly
- < 0.0001
n worse
o Significantly
Identification - < 0.0001
worse
Seasonal
Allergic Significantly
o Threshold - < 0.0001
Rhinitis (in worse
season)
Discriminatio Significantly
- =0.0029
n worse
o Significantly
Identification - < 0.0001
worse
Children with o o
Kutlug et al. ) No significant  No significant
Allergic TDI Score ] ) > 0.05
(2016)[12] o diff. diff.
Rhinitis
4/9 anosmia,
) Orthonasal 3/9
Huart et al. Atrophic ] ]
o Psychophysic  hyposmia, - -
(2011)[13] Rhinitis
al 2/9
normosmia

University of Pennsylvania Smell Identification Test

(UPSIT)
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The UPSIT is a widely used, self-administered 40-item "scratch and sniff" test.[14][15] It
primarily assesses odor identification ability.

Experimental Protocol:

Preparation

Provide patient with the UPSIT booklet and a pencil.
Ensure a quiet, well-ventilated testing environment.

Test Administration

Instruct the patient to scratch each of the 40 microencapsulated odor strips.

Patient sniffs the released odor.

Patient chooses one of four possible answers for each odor.

After all 40 items are completed

Scoring and Interpretation

The score is the total number of correctly identified odors (out of 40).

:

Compare the score to age- and gender-specific normative data
to classify olfactory function.

Click to download full resolution via product page
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Caption: Experimental workflow for the UPSIT.

Data Presentation:

. Mean UPSIT Score UPSIT Score
Study Patient Group

(Patients) Classification
] o ) 50% normosmic, 50%
) Allergic Rhinitis 30th percentile ) )
Sim et al. (2009)[16] ] S hyposmic (mostly mild
without Sinusitis (age/gender norms)

to moderate)

Chronic Rhinitis )
) 4.35 (out of a possible )
Apter et al. (1995)[17]  without 7 Moderate hyposmia
Polyps/Sinusitis

Chronic Rhinitis with 0.61 (out of a possible )
S Anosmia
Polyps/Sinusitis 7

42.9% prevalence of
De Sousa et al. (2024)

(1] Allergic Rhinitis - olfactory dysfunction

vs 9% in controls

Objective Olfactory Testing

Objective tests measure the physiological response to olfactory stimuli, independent of the
patient's subjective report. These are particularly valuable in research and for medico-legal
purposes.

Olfactory Event-Related Potentials (OERPS)

OERPs are electrophysiological responses of the brain to olfactory stimuli, recorded via
electroencephalography (EEG).[19][20] They provide an objective measure of the integrity of
the olfactory pathways.[20]

Experimental Protocol:
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Preparation

Place EEG electrodes on the patient's scalp according to the
international 10-20 system.

'

Prepare an olfactometer to deliver precise pulses of odorants
(e.g., H2S) and a control substance (e.g., odorless air).

Stimulation wd Recording

Deliver a series of brief odorant stimuli to the patient's nostril(s)
interspersed with control stimuli.

:

Simultaneously record the EEG signal.

Data Avnalysis

Average the EEG epochs that are time-locked to the onset of the olfactory stimuli.

:

Identify and measure the amplitude and latency of characteristic
OERP components (e.g., N1, P2).

'

The presence, amplitude, and latency of OERPSs reflect the
integrity of the olfactory system.

Click to download full resolution via product page

Caption: Experimental workflow for Olfactory Event-Related Potentials.

Data Presentation:
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Study Patient Group OERP Findings

] o 7 out of 9 patients had no
Huart et al. (2011)[13] Atrophic Rhinitis
olfactory ERP response.

Decreased N1 CSERP
o amplitudes to olfactory stimuli,
Hummel et al. (1998)[21] Acute Rhinitis (Common Cold) S )
which increased as subjects

recovered.

Good correlation between T&T
Rombaux et al. (2012)[19] Rhinosinusitis without Polyps scores and amplitude and
latency of N1 and P2.

No meaningful correlation
S between T&T scores and
Rhinosinusitis with Polyps
OERP, unless the olfactory

cleft was free of obstruction.

Electro-olfactography (EOG)

EOG is a technique that records the summated electrical potential from the olfactory epithelium
in response to an odorant stimulus. It provides a direct measure of the function of the olfactory
sSensory neurons.

Experimental Protocol:

Patient Preparation: The patient is seated comfortably. The nasal cavity is typically

anesthetized topically.

o Electrode Placement: A recording electrode is placed on the surface of the olfactory
epithelium, and a reference electrode is placed on a less active area, such as the bridge of
the nose.

» Stimulus Delivery: An olfactometer delivers pulses of a specific odorant to the nasal cavity.

e Recording: The electrical potential difference between the recording and reference
electrodes is amplified and recorded.
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e Analysis: The amplitude of the negative potential (the EOG) is measured. A positive EOG
response indicates functioning olfactory receptor neurons.[22]

Data Presentation:

Study Patient Group Positive EOG Rate

~ Peripheral Olfactory Disorders
Kdda et al. (1987)[22] S 28%
(e.g., rhinosinusitis)

Central Olfactory Disorders 69%

Anosmic Nasal Cavities 0%

Normal Controls 68%
Conclusion

The assessment of olfactory function in rhinitis patients requires a multi-faceted approach.
Psychophysical tests like the Sniffin' Sticks and UPSIT are invaluable for clinical practice and
large-scale studies, providing quantifiable measures of different aspects of olfaction. Objective
measures such as OERPs and EOG offer a deeper, physiological insight into the olfactory
pathway, helping to differentiate between conductive and sensorineural deficits and to
objectively monitor treatment outcomes. The choice of protocol should be guided by the
specific clinical or research objectives, and a combination of tests often provides the most
comprehensive evaluation. The provided protocols and data summaries serve as a resource for
standardizing these assessments in the fields of rhinology and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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 To cite this document: BenchChem. [Application Notes and Protocols for Assessing Olfactory
Function in Rhinitis Patients]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15612907#protocols-for-assessing-olfactory-function-
in-rhinitis-patients]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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